Cas no 167693-85-8 (2,3-Aziridinedicarboxylicacid,monoethylester,(2S,3S)-(9CI))

• Product Name: 2,3-Aziridinedicarboxylicacid,monoethylester,(2S,3S)-(9CI)
• CAS No: 167693-85-8
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 110995
• PubChem ID: 10080645
• Update Time: 2024-02-29

2,3-Aziridinedicarboxylicacid,monoethylester,(2S,3S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,3-Aziridinedicarboxylicacid, monoethyl ester, (2S,3S)- (9CI)
• 2,3-Aziridinedicarboxylicacid,monoethylester,(2S,3S)-(9CI)

• Inchi： 1S/C6H9NO4/c1-2-11-6(10)4-3(7-4)5(8)9/h3-4,7H,2H2,1H3,(H,8,9)/t3-,4-/m0/s1
• InChI Key： DIDDEKQOGOEWTH-IMJSIDKUSA-N
• SMILES： N1[C@H](C(O)=O)[C@H]1C(OCC)=O

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives